Cas no 68901-11-1 (2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-2-oxobutyl)-, leadsalt (1:?), (6R)-)

• Product Name: 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-2-oxobutyl)-, leadsalt (1:?), (6R)-
• CAS No: 68901-11-1
• MF: C₂₁H₂₈O₅Pb
• MW: 567.644023895264
• CID: 514074
• PubChem ID: 111411
• Update Time: 2025-04-19

2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-2-oxobutyl)-, leadsalt (1:?), (6R)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-2-oxobutyl)-, leadsalt (1:?), (6R)-
• (R)-3,5,6-trihydroxy-4,6-bis(3-methylbut-2-enyl)-2-(3-methyl-2-oxobutyl)cyclohexa-2,4-dien-1-one, lead salt
• 68901-11-1
• 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-2-oxobutyl)-, lead salt (1:?), (6R)-
• 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-2-oxobutyl)-, lead salt, (6R)-
• EINECS 272-654-7
• Humulone, lead salt

• Inchi： 1S/C21H30O5.Pb/c1-12(2)7-8-15-18(23)16(11-17(22)14(5)6)20(25)21(26,19(15)24)10-9-13(3)4;/h7,9,14,23,25-26H,8,10-11H2,1-6H3;/q;+2/p-2
• InChI Key： RVQXHSQAZNKBNW-UHFFFAOYSA-L
• SMILES： [Pb+2].OC1(C(C(C/C=C(\C)/C)=C(C(CC(C(C)C)=O)=C1[O-])[O-])=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 568.17031
• Monoisotopic Mass: 568.17031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 711
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 545.2°C at 760 mmHg
• Flash Point: 297.6°C